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Compound of Interest

Compound Name: 2-Phenylimidazole

Cat. No.: B1217362

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development
Professionals

The proper disposal of 2-phenylimidazole is critical to ensure the safety of laboratory
personnel and to maintain environmental compliance. This guide provides a comprehensive,
step-by-step procedure for the safe handling and disposal of 2-phenylimidazole waste, in line
with established safety protocols.

Hazard Profile and Personal Protective Equipment
(PPE)

2-Phenylimidazole is classified as a hazardous substance. It is harmful if swallowed (Acute
Toxicity, Oral, Category 4), causes skin and eye irritation, and may cause respiratory irritation.
[1] Therefore, adherence to strict safety protocols is mandatory.

Required Personal Protective Equipment (PPE):
e Gloves: Wear appropriate chemical-resistant gloves.
o Eye Protection: Chemical safety goggles or a face shield are essential.[2]

e Lab Coat: A full-length lab coat should be worn.
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» Respiratory Protection: In case of dust or aerosols, use a NIOSH/MSHA approved respirator.

[2]

Quantitative Data for 2-Phenylimidazole

For quick reference, the following table summarizes key quantitative data for 2-
phenylimidazole.

Property Value

Molecular Formula CoHsNz2

Molecular Weight 144.17 g/mol

Melting Point 141 - 148 °C (285.8 - 298.4 °F)[2]
Boiling Point 340 °C (644 °F) at 760 mmHg[2]
Flash Point 200 °C (392 °F)

Acute Toxicity 4 (Oral), Skin Irritation 2, Eye
GHS Hazard Classification Irritation 2A, Specific Target Organ Toxicity —

Single Exposure 3 (Respiratory tract irritation)

NFPA 704 Rating Health: 2, Flammability: 1, Instability: O

Step-by-Step Disposal Protocol

The disposal of 2-phenylimidazole must be handled as a hazardous waste stream. The
following protocol outlines the necessary steps for its proper disposal.

Experimental Protocol: Waste Classification and Disposal
e Hazardous Waste Determination:
o 2-Phenylimidazole is not a listed hazardous waste under the EPA's F, K, P, or U lists.

o It must be evaluated against the four characteristics of hazardous waste: ignitability,
corrosivity, reactivity, and toxicity.
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= Ignitability (DO01): The flash point of 200°C (392°F) is above the 140°F threshold, so it
is not an ignitable hazardous waste.

» Corrosivity (D002): There is no evidence to suggest 2-phenylimidazole is corrosive.

» Reactivity (D003): 2-phenylimidazole is stable under normal conditions and does not
exhibit reactive hazardous waste characteristics.

= Toxicity (D-series): While a specific LD50 is not readily available, its classification as
"Acute Toxicity, Oral, Category 4" suggests an LD50 between 300 and 2000 mg/kg. In
some jurisdictions, such as California, a substance with an oral LD50 of less than 2500
mg/kg is considered hazardous waste by toxicity. Therefore, it is prudent to manage 2-
phenylimidazole waste as toxic hazardous waste.

e Waste Segregation and Collection:

o Collect all 2-phenylimidazole waste, including contaminated materials like gloves, weigh
boats, and paper towels, in a designated and clearly labeled hazardous waste container.

o The container must be made of a compatible material (e.g., polyethylene) and have a
secure, tight-fitting lid.

o Do not mix 2-phenylimidazole waste with other waste streams unless explicitly approved
by your institution's Environmental Health and Safety (EHS) department.

e Labeling:

o Label the waste container with "Hazardous Waste," the full chemical name "2-
Phenylimidazole," and the specific hazard characteristics (e.g., "Toxic").

o Include the date of accumulation.
e Storage:

o Store the sealed and labeled waste container in a designated satellite accumulation area
or central hazardous waste storage facility.
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o Ensure the storage area is well-ventilated, secure, and away from incompatible materials
such as strong oxidizing agents and acids.

e Disposal:

o Arrange for the disposal of the hazardous waste through your institution's EHS department
or a licensed hazardous waste disposal contractor.

o The final disposal method will likely be incineration at a permitted facility.

Emergency Procedures

o Spills: In the event of a spill, evacuate the area if necessary. Wearing appropriate PPE,
sweep up the solid material and place it in a designated hazardous waste container. Avoid
generating dust.

o First Aid:

o

Eyes: Immediately flush with plenty of water for at least 15 minutes.

[¢]

Skin: Wash off with soap and plenty of water.

o

Ingestion: If swallowed, call a poison control center or doctor immediately.

o

Inhalation: Move the person to fresh air.

Below is a diagram illustrating the logical workflow for the proper disposal of 2-
Phenylimidazole.
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Caption: Logical workflow for the proper disposal of 2-Phenylimidazole.

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1217362?utm_src=pdf-body-img
https://www.benchchem.com/product/b1217362?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1217362?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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